Cas no 41958-00-3 (Quinoline, 8-methoxy-2-(trifluoromethyl)-)

• Product Name: Quinoline, 8-methoxy-2-(trifluoromethyl)-
• CAS No: 41958-00-3
• MF: C₁₁H₈F₃NO
• MW: 227.18253326416
• CID: 2856790
• PubChem ID: 614880
• Update Time: 2024-03-01

Quinoline, 8-methoxy-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 8-methoxy-2-(trifluoromethyl)-

• Inchi： 1S/C11H8F3NO/c1-16-8-4-2-3-7-5-6-9(11(12,13)14)15-10(7)8/h2-6H,1H3
• InChI Key： VQYHZEVXRSWJGI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C2C=CC=C(C2=N1)OC)(F)F

Computed Properties

• Exact Mass: 227.05579836g/mol
• Monoisotopic Mass: 227.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.303±0.06 g/cm3(Predicted)
• Boiling Point: 272.1±35.0 °C(Predicted)
• pka: -1.47±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives